Cas no 71776-74-4 (L-Alloisoleucine methyl ester hydrochloride)

• Product Name: L-Alloisoleucine methyl ester hydrochloride
• CAS No: 71776-74-4
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 1082392
• PubChem ID: 12890352
• Update Time: 2025-04-20

L-Alloisoleucine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Alloisoleucine methyl ester hydrochloride
• methyl (2S,3R)-2-amino-3-methylpentanoate,hydrochloride
• L-Alloisoleucine, methyl ester, hydrochloride (1:1)
• LogP
• Methyl L-alloisoleucinate hydrochloride (1:1)
• methyl (2S,3R)-2-amino-3-methylpentanoate;hydrochloride
• SCHEMBL5420866
• GGTBEWGOPAFTTH-IBTYICNHSA-N
• (2S,3R)-methyl 2-amino-3-methylpentanoate hydrochloride
• 71776-74-4
• METHYL (2S,3R)-2-AMINO-3-METHYLPENTANOATE HYDROCHLORIDE
• methyl L-alloisoleucinate hydrochloride

• MDL： MFCD16660994
• Inchi： 1S/C7H15NO2.ClH/c1-4-5(2)6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H/t5-,6+;/m1./s1
• InChI Key： GGTBEWGOPAFTTH-IBTYICNHSA-N
• SMILES： Cl.O(C)C([C@H]([C@H](C)CC)N)=O

Computed Properties

• Exact Mass: 181.08708
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives